(1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-N-methyl-1-(3-methylpyridin-4-yl)methanamine
• InChI: InChI=1S/C17H18N2O/c1-13-10-18-8-7-15(13)11-19(2)12-16-9-14-5-3-4-6-17(14)20-16/h3-10H,11-12H2,1-2H3
• InChI Key: OAHLAKIXZCPXRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)CN(C)CC2=CC3=CC=CC=C3O2
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

(1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine, also known as PNU-69176E, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives and has shown promising results in various scientific studies.

Mechanism of Action

(1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine works by binding to the active site of acetylcholinesterase and preventing the breakdown of acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that (1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine can improve cognitive function and memory in animal models. It has also been found to have neuroprotective effects, which can help prevent damage to brain cells.

Advantages and Limitations for Lab Experiments

The advantages of using (1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine in lab experiments include its potency as an acetylcholinesterase inhibitor, its ability to improve cognitive function and memory, and its neuroprotective effects. However, the limitations include the need for further research to determine its safety and efficacy in humans.

Future Directions

Future research on (1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine could focus on its potential therapeutic applications in the treatment of Alzheimer's disease and other cognitive disorders. Additionally, further studies could investigate its safety and efficacy in humans and its potential side effects.

Scientific Research Applications

(1-benzofuran-2-ylmethyl)methyl[(3-methylpyridin-4-yl)methyl]amine has been studied for its potential therapeutic applications in various fields. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function and memory.